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Compound of Interest

Compound Name: 3-Hydroxycyclohexanone

Cat. No.: B1200884

This technical guide provides an in-depth overview of 3-Hydroxycyclohexanone, a versatile
organic compound with applications in various research and development sectors. The
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical identity, properties, and synthesis.

Chemical Identity and Nomenclature

3-Hydroxycyclohexanone is a bifunctional molecule containing both a ketone and a hydroxyl
group on a cyclohexane ring.[1][2][3] This structure, specifically a B-hydroxyketone, imparts
unique chemical reactivity, making it a valuable intermediate in organic synthesis.[1]

The compound is uniquely identified by its Chemical Abstracts Service (CAS) registry number,
which is 823-19-8.[1][2][3][4][5] The standard IUPAC name for this compound is 3-
hydroxycyclohexan-1-one.[1][2] It is also known by other synonyms, including "Cyclohexanone,
3-hydroxy-".[3][4]

Physicochemical Properties

The physical and chemical properties of 3-Hydroxycyclohexanone are summarized in the
table below. These properties are crucial for its handling, storage, and application in
experimental settings.
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Property Value Source(s)

CAS Number 823-19-8 [LI[21031[41[5]

Molecular Formula CeH1002 [1112][3][5]

Molecular Weight 114.14 g/mol [1][2][6]
Colorless to pale yellow liquid

Appearance , _ [2][3]
or crystalline solid

Boiling Point 95 °C (at 1 Torr) [4][5]

Melting Point 95 °C [2]

Density (Predicted) 1.142 + 0.06 g/cm3 [2][4]
Soluble in polar organic

Solubility solvents like chloroform and [2][4][5]
methanol.

pKa (Predicted) 14.34 + 0.20 [4115]

LogP -0.810 (est) [4107]
TWEVQGUWCLBRMJ-

InChl Key [1][2]13]

UHFFFAOYSA-N

Canonical SMILES

C1CC(CC(=0)C1)0

[2][5]

Experimental Protocol: Synthesis of 3-
Hydroxycyclohexanone via Biotransformation

One eco-friendly method for synthesizing 3-hydroxycyclohexanone is through the

biotransformation of 1,3-cyclohexanedione using Baker's Yeast (Saccharomyces cerevisiae).

This method can yield an optically pure product.[8]

Objective: To synthesize 3-hydroxycyclohexanone by the microbial reduction of 1,3-

cyclohexanedione.

Materials:
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e 1,3-cyclohexanedione

o Baker's Yeast (immobilized in polyacrylamide gel)

e Sucrose

o Water

e Magnetic stirrer

» Reaction vessel

Procedure:

e Yeast Suspension Preparation: A suspension of Baker's Yeast is prepared in water.

e Immobilization: The Baker's Yeast is immobilized in a polyacrylamide gel to enhance stability
and ease product isolation.[8]

» Reaction Setup: In a suitable reaction vessel, the immobilized Baker's Yeast is added to a
solution of sucrose in water. This provides the necessary coenzymes (NADH) through the
metabolic activity of the yeast.[8]

o Substrate Addition: 1,3-cyclohexanedione is added to the yeast suspension.

 Incubation: The reaction mixture is stirred magnetically at room temperature for a suitable
period to allow for the enzymatic reduction of the dione to the hydroxy ketone.

o Workup and Characterization: Upon completion of the reaction, the product is isolated from
the reaction mixture. The optical rotation of the product can be measured using a polarimeter
to determine the enantiomeric excess.[8]

This biotransformation method has been reported to produce optically pure 3-
hydroxycyclohexanone with an enantiomeric excess (ee) of 93.3%.[8]

Nomenclature and Identifier Relationships
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The following diagram illustrates the logical relationship between the primary identifiers for 3-
Hydroxycyclohexanone.

3-Hydroxycyclohexanone

is identified by ~"is named is also known as is also known as

CAS: 823-19-8 IO o (DA ERENEN | Synonym: Cyclohexanone, 3-hydroxy- Synonym: 3-hydroxy-1-cyclohexanone

Click to download full resolution via product page

Caption: Relationship between CAS number, IUPAC name, and synonyms for 3-
Hydroxycyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200884#3-hydroxycyclohexanone-cas-number-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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